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Compound of Interest

Compound Name: 4-Chlorobenzhydryl chloride

Cat. No.: B046534

Essential Safety and Handling Guide for 4-
Chlorobenzhydryl Chloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 4-Chlorobenzhydryl chloride. It
includes detailed operational procedures and disposal plans to ensure safe laboratory
practices.

Chemical Overview and Hazards

4-Chlorobenzhydryl chloride (CAS No. 134-83-8) is a corrosive liquid that poses significant
health risks.[1][2] It is classified as a substance that causes severe skin burns and eye
damage.[1][2][3][4][5] Inhalation may lead to severe irritation of the respiratory tract, and
ingestion can cause gastrointestinal irritation.[6] The toxicological properties of this material
have not been fully investigated, warranting cautious handling at all times.[6]

Physical and Chemical Properties
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Property

Value

Physical State

Liquid[1]

Appearance

Light yellow or clear slightly yellow[1][6]

Molecular Formula

C13H10CI2[6]

Molecular Weight 237.13 g/mol [6]

Boiling Point 159 - 160 °C @ 2 mmHg[1][6]
Flash Point > 110 °C (> 230 °F)[6]
Specific Gravity 1.240 g/cm3[1][6]

Solubility Immiscible with water[6]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to prevent exposure.
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Body Part

Recommended Protection

Specifications

Hands

Chemical-resistant gloves

Wear appropriate protective

gloves. The specific material
should be selected based on
the breakthrough time for 4-

Chlorobenzhydryl chloride.

Eyes/Face

Safety goggles and face shield

Tightly fitting safety goggles
are essential.[2] A face shield
should be worn if there is a risk

of splashing.

Body

Protective clothing

Wear appropriate protective
clothing to prevent skin
exposure.[6][7] This may
include a lab coat, apron, or a
chemical-resistant suit
depending on the scale of

work.

Respiratory

Respirator

Use a NIOSH/MSHA approved
respirator if working in a poorly
ventilated area or if aerosols or

mists are generated.[8]

Operational Plan: Handling and Emergency

Procedures

1. Preparation and Handling:

o Ventilation: Always handle 4-Chlorobenzhydryl chloride in a well-ventilated area,

preferably within a chemical fume hood.[3]

o Eyewash and Safety Shower: Ensure that an eyewash station and a safety shower are

readily accessible and in close proximity to the workstation.[1][6]
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Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[3][6]
Keep away from incompatible materials such as strong oxidizing agents, strong bases, and
amines.[1]

Handling: Avoid breathing vapor or mist.[6] Prevent contact with skin and eyes.[6] After
handling, wash hands and any exposed skin thoroughly.[1]

. Spill and Emergency Response:
Minor Spills:
o Evacuate the immediate area.
o Wear the appropriate PPE as detailed above.
o Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]
o Collect the absorbed material into a suitable, labeled container for disposal.[3][6]
o Clean the spill area with a suitable solvent, followed by soap and water.
Major Spills:
o Evacuate the laboratory and alert others.
o Contact the institution's emergency response team immediately.
o Do not attempt to clean up a large spill without proper training and equipment.
First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

o Skin Contact: Immediately remove all contaminated clothing and shoes.[1] Flush skin with
plenty of water for at least 15 minutes. Seek immediate medical attention.[1][6]
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o Inhalation: Move the victim to fresh air immediately.[1][6] If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]

o Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][3]

Disposal Plan
All waste containing 4-Chlorobenzhydryl chloride must be treated as hazardous waste.
e Chemical Waste:

o Collect all 4-Chlorobenzhydryl chloride waste, including unused material and solutions,
in a designated, properly labeled, and sealed container.

o Do not mix with other waste streams unless compatibility is confirmed.
o Contaminated Materials:

o All disposable PPE (gloves, etc.), absorbent materials from spills, and any other
contaminated lab supplies must be collected in a separate, clearly labeled hazardous
waste container.

o Contaminated clothing should be decontaminated or disposed of as hazardous waste.[]
o Final Disposal:

o Dispose of all waste through an approved waste disposal plant in accordance with local,
state, and federal regulations.[1] Do not pour down the drain or dispose of in regular trash.

Workflow for Safe Handling of 4-Chlorobenzhydryl
Chloride

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB2277822&productDescription=4-CHLROBENZHYDRYL+CLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://m.lookchem.com/msds/25730/134-83-8_4-Chlorobenzhydrylchloride.html
https://www.fishersci.com/store/msds?partNumber=AAB2277822&productDescription=4-CHLROBENZHYDRYL+CLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2277822&productDescription=4-CHLROBENZHYDRYL+CLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2277822&productDescription=4-CHLROBENZHYDRYL+CLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/4-chlorobenzhydrylchloride-pid_Seven4875.html
https://www.benchchem.com/product/b046534?utm_src=pdf-body
https://www.benchchem.com/product/b046534?utm_src=pdf-body
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-820286&DocumentType=MSD&DocumentId=820286_SDS_ZA_EN.PDF&DocumentUID=615572&Language=EN&Country=ZA&Origin=SERP
https://www.fishersci.com/store/msds?partNumber=AAB2277822&productDescription=4-CHLROBENZHYDRYL+CLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b046534?utm_src=pdf-body
https://www.benchchem.com/product/b046534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Workflow for Safe Handling of 4-Chlorobenzhydryl Chloride

Preparation
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;
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Caption: Workflow for handling 4-Chlorobenzhydryl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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